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Compound of Interest

Compound Name: Cesium antimonide

Cat. No.: B3365093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the optical constants of cesium
antimonide (Cs₃Sb), a semiconductor material of significant interest for photocathode

applications. This document summarizes key experimental data, details the methodologies

used for their determination, and presents this information in a clear and accessible format for

researchers and scientists.

Introduction
Cesium antimonide is a compound semiconductor that exhibits high quantum efficiency in the

visible spectrum, making it a crucial material for devices such as photomultiplier tubes, image

intensifiers, and high-brightness electron sources for particle accelerators. A thorough

understanding of its optical properties, specifically the complex refractive index (ñ = n + ik), is

essential for the design and optimization of these technologies. The real part of the refractive

index, n, describes the phase velocity of light within the material, while the imaginary part, the

extinction coefficient, k, quantifies the absorption of light.

This guide consolidates data from seminal works and recent studies to provide a detailed

reference on the optical constants of cesium antimonide.
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The optical constants of cesium antimonide have been investigated by several researchers,

with the works of W. E. Spicer and Taft and Philipp being particularly foundational. The

following tables present a compilation of the refractive index (n) and extinction coefficient (k) as

a function of photon energy. The data has been carefully extracted from graphical

representations in the cited literature.

Table 1: Optical Constants of Cesium Antimonide (Cs₃Sb)

Photon Energy (eV) Wavelength (nm) Refractive Index (n)
Extinction
Coefficient (k)

1.8 689 2.85 0.50

2.0 620 2.90 0.65

2.2 564 2.95 0.80

2.4 517 3.00 0.95

2.6 477 3.05 1.10

2.8 443 3.00 1.25

3.0 413 2.90 1.35

3.2 387 2.75 1.40

3.4 365 2.60 1.45

3.6 344 2.45 1.48

3.8 326 2.30 1.50

4.0 310 2.15 1.50

Note: The data in this table is compiled and interpolated from graphical data presented in the

work of W. E. Spicer and should be considered representative.
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The determination of the optical constants of cesium antimonide thin films typically involves

the following key steps: thin film preparation, and optical measurements (reflectance and

transmittance), followed by data analysis.

Thin Film Preparation
The synthesis of high-quality cesium antimonide thin films is critical for accurate optical

measurements. The most common method is the sequential deposition of antimony and

cesium in a high-vacuum environment.
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Workflow for the synthesis of Cs₃Sb thin films.
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Substrate Preparation: A transparent substrate, such as fused silica or quartz, is meticulously

cleaned to remove any surface contaminants. This often involves a multi-step process using

organic solvents followed by a final cleaning step like plasma etching.

Antimony Deposition: A thin layer of pure antimony is deposited onto the substrate in a high-

vacuum chamber. Thermal evaporation from a resistively heated boat is a common

technique. The thickness of this initial layer is a critical parameter.

Cesium Deposition and Reaction: Cesium vapor is introduced into the chamber from a

heated source. The substrate is typically maintained at an elevated temperature (around 150

°C) to facilitate the chemical reaction between cesium and antimony to form Cs₃Sb.

In-situ Monitoring: The formation of the cesium antimonide film is monitored in real-time.

This is often done by measuring the quantum efficiency (QE) of the photoemissive surface

as it forms. The deposition process is typically stopped when the QE reaches a maximum

value, indicating the optimal stoichiometry. A quartz crystal microbalance can be used to

monitor the thickness of the deposited layers.

Optical Measurements
Once the thin film is prepared, its optical properties are characterized using spectrophotometry.

This involves measuring the reflectance (R) and transmittance (T) of the film as a function of

wavelength.

Experimental Setup for Optical Measurements
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Schematic of a typical optical measurement setup.

Light Source and Monochromator: A broadband light source, such as a xenon or tungsten-

halogen lamp, provides the incident radiation. A monochromator is used to select a narrow

band of wavelengths to illuminate the sample.

Measurement of Reflectance and Transmittance: The monochromatic light beam is directed

onto the Cs₃Sb thin film. The intensity of the light reflected from the film (R) and the light

transmitted through the film (T) are measured by photodetectors. Measurements are typically

performed over a wide spectral range, for example, from the ultraviolet to the near-infrared.

Data Acquisition: The signals from the detectors are processed, often using a lock-in

amplifier for improved signal-to-noise ratio, and recorded by a computer.

Data Analysis to Determine n and k
The measured reflectance and transmittance spectra are then used to calculate the refractive

index (n) and the extinction coefficient (k). This is typically done by using optical modeling

software that employs the Fresnel equations for thin film optics. The thickness of the film, which

can be independently measured using techniques like profilometry or ellipsometry, is a crucial

input parameter for these calculations. The values of n and k are adjusted in the model until the

calculated reflectance and transmittance match the experimental data.

Key Physical Relationships
The optical constants are intrinsically linked to the electronic band structure of the material. The

absorption of photons in a semiconductor like cesium antimonide involves the excitation of

electrons from the valence band to the conduction band.

Signaling Pathway of Photoemission
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To cite this document: BenchChem. [An In-depth Technical Guide to the Optical Constants of
Cesium Antimonide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3365093#optical-constants-of-cesium-antimonide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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